5alpha-Pregnane-3,6,20-trione
5alpha-Pregnane-3,6,20-trione
Brand Name:
Vulcanchem
CAS No.:
1923-27-9
VCID:
VC0155596
InChI:
InChI=1S/C21H30O3/c1-12(22)15-4-5-16-14-11-19(24)18-10-13(23)6-8-21(18,3)17(14)7-9-20(15,16)2/h14-18H,4-11H2,1-3H3/t14-,15+,16-,17-,18+,20+,21+/m0/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C
Molecular Formula:
C21H30O3
Molecular Weight:
330.5 g/mol
5alpha-Pregnane-3,6,20-trione
CAS No.: 1923-27-9
Main Products
VCID: VC0155596
Molecular Formula: C21H30O3
Molecular Weight: 330.5 g/mol
| CAS No. | 1923-27-9 |
|---|---|
| Product Name | 5alpha-Pregnane-3,6,20-trione |
| Molecular Formula | C21H30O3 |
| Molecular Weight | 330.5 g/mol |
| IUPAC Name | (5S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-dione |
| Standard InChI | InChI=1S/C21H30O3/c1-12(22)15-4-5-16-14-11-19(24)18-10-13(23)6-8-21(18,3)17(14)7-9-20(15,16)2/h14-18H,4-11H2,1-3H3/t14-,15+,16-,17-,18+,20+,21+/m0/s1 |
| Standard InChIKey | MRURHGKZPVRRKA-UBYIZVQESA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)[C@@H]4[C@@]3(CCC(=O)C4)C)C |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C |
| PubChem Compound | 14058189 |
| Last Modified | Nov 11 2021 |
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